Chemical Liver Injury

Description

Chemical liver injury, also known as toxic liver injury, refers to liver damage caused by exposure to various chemicals, including drugs, industrial toxins, and environmental pollutants. The liver's role in metabolism and detoxification makes it particularly vulnerable. Injury can range from mild, transient inflammation to severe, life-threatening liver failure, depending on the chemical agent, dose, duration of exposure, and individual susceptibility. Diagnosis involves identifying exposure, assessing liver function tests, and sometimes liver biopsy.